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Compound of Interest

Compound Name:
3-Bromo-2,3-dihydrothiophene

1,1-dioxide

CAS No.: 53336-42-8

Cat. No.: B1266585

Get Quote

Sulfur-containing heterocycles are foundational components in organic synthesis and medicinal

chemistry.[1] Within this class, the dihydrothiophene dioxide scaffold, often referred to as

sulfolene, is of particular interest. The powerful electron-withdrawing nature of the sulfone

group significantly influences the electronic properties of the five-membered ring, rendering it a

versatile intermediate.[1] The introduction of a bromine atom at the 3-position, as in 3-Bromo-
2,3-dihydrothiophene 1,1-dioxide, creates a highly valuable synthetic intermediate. This

"activated" vinyl bromide is primed for a variety of transformations, including nucleophilic

substitutions and cross-coupling reactions, making it a key precursor for introducing the

sulfolene moiety into more complex molecular architectures.

Physicochemical and Structural Properties
Molecular Identity
The fundamental structural and identifying information for 3-Bromo-2,3-dihydrothiophene 1,1-
dioxide is summarized below.
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Identifier Value Source(s)

CAS Number 53336-42-8 [2][3]

Molecular Formula C₄H₅BrO₂S [2][3]

Molecular Weight 197.05 g/mol [2][3]

SMILES C1C(C=CS1(=O)=O)Br [3]
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Physical Properties
While specific experimental data for 3-Bromo-2,3-dihydrothiophene 1,1-dioxide are not

widely published, the properties can be estimated based on its parent compound, 2,3-

dihydrothiophene 1,1-dioxide (2-Sulfolene), and related brominated structures.

Property
Value (Target
Compound)

Value (Reference
Compound)

Reference
Compound

Appearance

White to off-white

crystalline solid

(Expected)

Crystalline solid
2,3-dihydrothiophene

1,1-dioxide

Melting Point

Not reported.

Expected to be higher

than 49.5 °C.

48.5-49.5 °C
2,3-dihydrothiophene

1,1-dioxide[4]

Boiling Point

Not reported.

Expected >307 °C

with decomposition.

306.5 °C @ 760

mmHg

2,3-dihydrothiophene

1,1-dioxide[4]

Density
Not reported.

Expected >1.33 g/cm³
1.333 g/cm³

2,3-dihydrothiophene

1,1-dioxide[4]

Solubility

Soluble in chlorinated

solvents, THF,

acetone.

Soluble in water and

many organic

solvents.

2,5-Dihydrothiophene

1,1-dioxide[5]
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Spectroscopic Characterization Profile (Predicted)
Definitive spectral data for this compound is not readily available in the literature. However, a

robust prediction of its key spectroscopic features can be made based on its structure and data

from analogous compounds.

Infrared (IR) Spectroscopy
The most prominent features in the IR spectrum are expected to be the strong, characteristic

stretches of the sulfone group.

SO₂ Asymmetric Stretch: ~1300-1350 cm⁻¹

SO₂ Symmetric Stretch: ~1120-1160 cm⁻¹

C=C Stretch (vinyl): ~1610-1640 cm⁻¹

C-Br Stretch: ~550-650 cm⁻¹

Nuclear Magnetic Resonance (NMR) Spectroscopy
The asymmetry of the molecule makes all four carbons and all five protons chemically non-

equivalent.

¹H NMR (Predicted, 400 MHz, CDCl₃):

H4 (vinyl): ~6.8-7.1 ppm (doublet of doublets). Coupled to H5 and H3.

H5 (vinyl): ~6.2-6.5 ppm (doublet of doublets). Coupled to H4 and H2 protons.

H3 (methine): ~5.0-5.3 ppm (multiplet). Coupled to H2 protons and H4. Deshielded by the

adjacent bromine.

H2 (methylene): Two distinct signals expected in the ~3.2-3.8 ppm range (multiplets).

Diastereotopic protons coupled to each other and to H3 and H5.

¹³C NMR (Predicted, 100 MHz, CDCl₃):

C4 (vinyl): ~140-145 ppm.
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C5 (vinyl): ~125-130 ppm.

C2 (methylene): ~55-60 ppm.

C3 (methine): ~45-50 ppm. Significantly shielded by the heavy bromine atom.[6]

Representative Synthesis and Purification Protocol
The most reliable and frequently cited conceptual pathway to 3-Bromo-2,3-dihydrothiophene
1,1-dioxide involves a two-step sequence starting from the commercially available 2,5-

dihydrothiophene 1,1-dioxide (3-sulfolene).[1][5] This process involves an electrophilic addition

of bromine across the double bond, followed by a base-mediated elimination of hydrogen

bromide.

Synthesis Workflow
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Step 1: Bromination

Step 2: Dehydrobromination

Purification

2,5-Dihydrothiophene 1,1-Dioxide

3,4-Dibromotetrahydrothiophene 1,1-Dioxide

 Br₂, H₂O 

3-Bromo-2,3-dihydrothiophene 1,1-Dioxide

 Base (e.g., Et₃N), CH₂Cl₂ 

Crude Product

 Workup 

Pure Product

 Recrystallization 

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

Step-by-Step Methodology
PART A: Synthesis of 3,4-Dibromotetrahydrothiophene-1,1-dioxide[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1266585/docs?utm_src=pdf-body-img#introduction-the-strategic-value-of-substituted-2-sulfolenes
https://www.benchchem.com/product/b1266585/docs?utm_src=pdf-body#introduction-the-strategic-value-of-substituted-2-sulfolenes
https://en.wikipedia.org/wiki/Sulfolene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a

dropping funnel, suspend 11.8 g (0.1 mol) of 2,5-dihydrothiophene-1,1-dioxide in 100 mL of

water.

Bromine Addition: Cool the flask in an ice bath. Slowly add 16.0 g (5.1 mL, 0.1 mol) of

bromine from the dropping funnel to the stirred suspension over 30 minutes. Maintain the

temperature below 10 °C.

Causality: The slow, cooled addition controls the exothermic reaction and minimizes side-

product formation. Water serves as a polar medium that facilitates the formation of the

cyclic bromonium ion intermediate.[7]

Reaction Completion: After the addition is complete, allow the mixture to warm to room

temperature and stir for an additional 2 hours. The initial white suspension will be replaced

by a dense, white precipitate of the dibromo-adduct.

Isolation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with

cold water (3 x 30 mL) to remove any residual HBr, followed by a small amount of cold

ethanol to aid in drying.

Drying: Dry the product under vacuum to a constant weight. The yield of 3,4-

dibromotetrahydrothiophene-1,1-dioxide is typically >90%. This intermediate is often of

sufficient purity for the next step.

PART B: Dehydrobromination to 3-Bromo-2,3-dihydrothiophene 1,1-dioxide[1]

Reaction Setup: In a 500 mL flask, dissolve 27.8 g (0.1 mol) of the dried 3,4-

dibromotetrahydrothiophene-1,1-dioxide from Part A in 250 mL of dichloromethane (DCM).

Base Addition: Cool the solution in an ice bath. Slowly add 12.1 g (16.7 mL, 0.12 mol) of

triethylamine (Et₃N) dropwise over 30 minutes.

Causality: Triethylamine acts as a non-nucleophilic base to abstract a proton, initiating an

E2 elimination mechanism to form the double bond and expel a bromide ion. A slight

excess of base ensures complete reaction.
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Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours.

The progress can be monitored by TLC (e.g., 30% ethyl acetate in hexanes), observing the

consumption of the starting material. The formation of triethylammonium bromide salt will be

evident as a white precipitate.

Workup: Filter the reaction mixture to remove the ammonium salt. Transfer the filtrate to a

separatory funnel and wash sequentially with 1M HCl (2 x 50 mL), saturated NaHCO₃

solution (50 mL), and brine (50 mL).

Self-Validation: This washing sequence is critical. The acid wash removes excess

triethylamine, the bicarbonate wash removes any residual acid, and the brine wash aids in

breaking emulsions and removing water from the organic layer.

Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and

concentrate the solvent using a rotary evaporator. The crude product is typically an off-white

solid. Recrystallize from a suitable solvent system, such as ethanol or an ethyl

acetate/hexanes mixture, to yield pure 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

Chemical Reactivity and Synthetic Utility
The reactivity of the title compound is dominated by the interplay between the electron-

withdrawing sulfone group and the carbon-bromine bond.

Nucleophilic Attack: The sulfone group polarizes the double bond, making the C5 position

susceptible to conjugate addition by soft nucleophiles.

Substitution at C3: The C-Br bond is the primary site for nucleophilic substitution, allowing for

the introduction of a wide array of functional groups.

Diels-Alder Chemistry: While the parent 2-sulfolene can undergo retro-Diels-Alder reactions

to generate butadiene, the brominated derivative is more commonly used as a dienophile or

as a building block after further functionalization.

Caption: Key reactivity sites on 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

Safety, Handling, and Storage
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Hazard Assessment
No specific toxicology data is available for 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

However, based on analogous structures such as 3-bromothiophene and 3-sulfolene, the

following hazards should be assumed:

Acute Toxicity: Likely to be toxic if swallowed, inhaled, or in contact with skin.[8]

Irritation: Causes serious eye irritation and may cause skin and respiratory irritation.[9]

Thermal Decomposition: When heated to decomposition, it may emit toxic fumes of sulfur

oxides (SOx) and hydrogen bromide (HBr).

Recommended Handling Procedures
Engineering Controls: Handle exclusively in a certified chemical fume hood with good

ventilation.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (nitrile is a suitable

choice for incidental contact), a flame-retardant lab coat, and ANSI-approved safety glasses

or goggles.

Handling: Avoid creating dust. Keep away from heat, sparks, and open flames. Ground all

equipment when transferring material to prevent static discharge.[3]

Storage and Stability
Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Storing under an inert atmosphere (Nitrogen or Argon) is recommended for long-term

stability.

Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.

Conclusion
3-Bromo-2,3-dihydrothiophene 1,1-dioxide is a potent and versatile chemical intermediate

whose value is derived from its unique electronic and structural features. The electron-

withdrawing sulfone group activates the molecule for a range of chemical transformations,
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primarily centered around the reactive carbon-bromine bond. The synthesis, while requiring

careful execution, is straightforward and proceeds from readily available starting materials. By

understanding its physical properties, reactivity, and handling requirements as detailed in this

guide, researchers can effectively and safely integrate this powerful building block into their

synthetic programs to accelerate discovery in drug development and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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